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Compound of Interest

Compound Name: BG-45

Cat. No.: B1666942 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

BG-45 (CAS: 926259-99-6; N-(2-Aminophenyl)pyrazine-2-carboxamide), a potent and selective

HDAC3 inhibitor. Adherence to these guidelines is essential to ensure personnel safety and

mitigate environmental hazards.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling BG-45. This is based

on its classification as harmful if swallowed, a skin and eye irritant, and a potential respiratory

irritant.[1]
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

Hand Protection
Protective gloves (Nitrile

rubber recommended)

Prevents skin contact which

can cause irritation.[1]

Body Protection
Impervious clothing (e.g.,

laboratory coat)

Provides a barrier against

accidental spills and

contamination of personal

clothing.[1]

Respiratory Protection
Suitable respirator (use in well-

ventilated areas)

Minimizes the risk of

respiratory irritation from dust

or aerosols.[1]

Operational Plan: Handling and Storage
Engineering Controls:

Work with BG-45 should be conducted in a well-ventilated area, preferably within a chemical

fume hood.[1]

An accessible safety shower and eye wash station must be available in the immediate work

area.[1]

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the work

area by covering surfaces with absorbent, disposable material.

Weighing and Aliquoting: If working with the solid form, conduct these activities in a fume

hood to minimize dust inhalation. Avoid the formation of dust and aerosols.[1]

Solution Preparation: BG-45 is soluble in DMSO.[2] When preparing solutions, add the

solvent to the solid slowly to avoid splashing.
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Post-Handling: After handling, wash hands thoroughly.[1] Decontaminate all work surfaces

and equipment.

Storage:

Store BG-45 in a dry, dark place.[2]

For short-term storage (days to weeks), maintain a temperature of 0 - 4°C.[2]

For long-term storage (months to years), store at -20°C.[2]

Disposal Plan
Waste Categorization:

All solid waste contaminated with BG-45 (e.g., pipette tips, tubes, absorbent paper) should

be considered hazardous waste.

Unused BG-45, whether in solid form or in solution, must be disposed of as hazardous

chemical waste.

Step-by-Step Disposal Protocol:

Segregation: Collect all BG-45 waste in a designated, clearly labeled, and sealed hazardous

waste container. Do not mix with other waste streams unless compatibility has been

confirmed.

Containerization: Use chemically resistant containers for waste collection. Ensure containers

are properly closed to prevent leakage.

Labeling: Label the waste container with "Hazardous Waste," the full chemical name "N-(2-

Aminophenyl)pyrazine-2-carboxamide," the CAS number "926259-99-6," and the associated

hazard symbols (e.g., harmful, irritant).

Storage of Waste: Store the waste container in a designated, secure area away from

incompatible materials, pending collection by a licensed hazardous waste disposal company.
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Spill Management: In the event of a spill, prevent further leakage. Absorb spills with an inert,

non-combustible material (e.g., sand, vermiculite) and collect for disposal as hazardous

waste.[1]

Experimental Workflow: Safe Handling of BG-45
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Caption: Workflow for the safe handling and disposal of BG-45.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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